Cas no 29868-46-0 (b-D-Glucopyranoside, phenyl4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, triacetate (9CI))

• Product Name: b-D-Glucopyranoside, phenyl4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, triacetate (9CI)
• CAS No: 29868-46-0
• MF: C₃₂H₄₀O₁₈
• MW: 712.649211883545
• CID: 274386
• PubChem ID: 266653
• Update Time: 2025-04-19

b-D-Glucopyranoside, phenyl4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, phenyl4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, triacetate (9CI)
• [4,5-diacetyloxy-6-phenoxy-3-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• 29868-46-0
• NSC-105390
• phenyl 2,3,6-tri-o-acetyl-4-o-(2,3,4,6-tetra-o-acetylhexopyranosyl)hexopyranoside
• DTXSID30295765
• NSC105390

• Inchi： 1S/C32H40O18/c1-15(33)40-13-23-25(42-17(3)35)27(43-18(4)36)30(46-21(7)39)32(49-23)50-26-24(14-41-16(2)34)48-31(47-22-11-9-8-10-12-22)29(45-20(6)38)28(26)44-19(5)37/h8-12,23-32H,13-14H2,1-7H3
• InChI Key： GMPNBMYWLNYZOZ-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)C1C(COC(C)=O)OC(C(C1OC(C)=O)OC(C)=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 712.2214
• Monoisotopic Mass: 712.22146442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 50
• Rotatable Bond Count: 20
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 221Ų

Experimental Properties

• PSA: 221.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds